4,6-Dimethyl-2-[(4-methylphenyl)sulfonyl]-3-(methylsulfonyl)pyridine

• IUPAC Name: 4,6-dimethyl-2-(4-methylphenyl)sulfonyl-3-methylsulfonylpyridine
• InChI: InChI=1S/C15H17NO4S2/c1-10-5-7-13(8-6-10)22(19,20)15-14(21(4,17)18)11(2)9-12(3)16-15/h5-9H,1-4H3
• InChI Key: LCXVYJKIUDEBHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=CC(=N2)C)C)S(=O)(=O)C
• Molecular Formula: C15H17NO4S2
• Molecular Weight: 339.4 g/mol

Description

4,6-Dimethyl-2-[(4-methylphenyl)sulfonyl]-3-(methylsulfonyl)pyridine (4,6-DMSP) is an organic compound belonging to the class of pyridines. It is a colorless solid that is soluble in most organic solvents and is used as an intermediate in organic synthesis. 4,6-DMSP has been used in a variety of scientific research applications due to its unique properties, including its ability to selectively react with certain compounds, its stability, and its low toxicity.

Scientific Research Applications

4,6-Dimethyl-2-[(4-methylphenyl)sulfonyl]-3-(methylsulfonyl)pyridine has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in the synthesis of heterocycles, and as a ligand in coordination chemistry. In addition, this compound has been used as a model compound for studying the reactivity of sulfur-containing compounds, and as a building block in the synthesis of drugs and other biologically active compounds.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-2-[(4-methylphenyl)sulfonyl]-3-(methylsulfonyl)pyridine is largely dependent on the specific application. In organic synthesis, this compound acts as an acid-base catalyst, allowing for the selective reaction of certain compounds. In coordination chemistry, this compound acts as a ligand, forming complexes with metal ions. In drug synthesis, this compound can be used as a building block for the synthesis of biologically active compounds.
Biochemical and Physiological Effects
This compound is a relatively stable compound and is not known to have any significant biochemical or physiological effects. It is not known to be toxic, and is generally considered to be safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of 4,6-Dimethyl-2-[(4-methylphenyl)sulfonyl]-3-(methylsulfonyl)pyridine is its stability and low toxicity, which makes it suitable for use in laboratory experiments. In addition, its ability to selectively react with certain compounds makes it an ideal reagent for organic synthesis. However, this compound is not suitable for use in certain applications, such as drug synthesis, due to its low reactivity.

Future Directions

There are a number of potential future applications for 4,6-Dimethyl-2-[(4-methylphenyl)sulfonyl]-3-(methylsulfonyl)pyridine. For example, it could be used as a catalyst in the synthesis of heterocycles, or as a ligand in coordination chemistry. In addition, it could be used as a model compound for studying the reactivity of sulfur-containing compounds, or as a building block in the synthesis of drugs and other biologically active compounds. Finally, it could be used in the development of new materials, such as catalysts or sensors.